![molecular formula C17H17FN2O B5868447 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide](/img/structure/B5868447.png)
2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide, also known as JNJ-42165279, is a small molecule drug that has been developed for the treatment of various neurological disorders. This drug has shown potential in preclinical studies and is currently being evaluated in clinical trials.
Mechanism of Action
2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide is a selective inhibitor of the enzyme phosphodiesterase 10A (PDE10A), which is primarily expressed in the brain. PDE10A is involved in the regulation of intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important second messengers in neuronal signaling pathways. By inhibiting PDE10A, this compound increases intracellular levels of cAMP and cGMP, leading to enhanced neuronal signaling and improved cognitive function.
Biochemical and Physiological Effects
In preclinical studies, this compound has been shown to improve cognitive function in various behavioral tests, including the Morris water maze and the novel object recognition test. This compound has also been shown to reduce neuroinflammation and enhance neuroprotection in models of neurodegenerative diseases. In addition, this compound has been shown to reduce drug-seeking behavior in models of drug addiction.
Advantages and Limitations for Lab Experiments
2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for PDE10A, as well as its ability to cross the blood-brain barrier. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects at high concentrations.
Future Directions
There are several potential future directions for the development of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide. One direction is the further evaluation of its potential as a treatment for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is the exploration of its potential as a treatment for drug addiction. Additionally, the development of new analogs of this compound with improved pharmacokinetic properties and selectivity for PDE10A could lead to the development of more effective treatments for these disorders.
In conclusion, this compound is a promising drug that has shown potential in preclinical studies for the treatment of various neurological disorders. Its selective inhibition of PDE10A and its ability to cross the blood-brain barrier make it an attractive candidate for further development. However, more research is needed to fully understand its mechanism of action and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide involves the reaction of 2-(3,4-dihydro-1(2H)-quinolinyl)amine with 2-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has been studied extensively in preclinical models of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In these studies, this compound has been shown to improve cognitive function, reduce neuroinflammation, and enhance neuroprotection. This compound has also been shown to have potential as a treatment for drug addiction.
Properties
IUPAC Name |
2-(3,4-dihydro-2H-quinolin-1-yl)-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O/c18-14-8-2-3-9-15(14)19-17(21)12-20-11-5-7-13-6-1-4-10-16(13)20/h1-4,6,8-10H,5,7,11-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPNDZNUSUGFZJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)CC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.